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Compound of Interest

Compound Name: Pinonic acid

Cat. No.: B1593954 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides comprehensive, step-by-step guidance for the safe

handling and disposal of Pinonic acid, a compound recognized as a skin, eye, and respiratory

irritant. Adherence to these protocols is crucial for minimizing risks and ensuring a safe

laboratory environment.

Understanding the Hazards of Pinonic Acid
Pinonic acid is classified as a hazardous substance with the following GHS classifications.[1]

It is essential to be fully aware of these hazards before handling the chemical.

Table 1: GHS Hazard Classification for Pinonic Acid

Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation
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Understanding the physical and chemical properties of Pinonic acid is vital for its safe

handling and storage.

Table 2: Physical and Chemical Properties of Pinonic Acid

Property Value

Molecular Formula C₁₀H₁₆O₃[1][2][3]

Molecular Weight 184.23 g/mol [1][3]

Appearance Solid

Melting Point 104-107 °C

CAS Number 473-72-3[1][2][3]

Personal Protective Equipment (PPE)
The following Personal Protective Equipment (PPE) is mandatory when handling Pinonic acid
to prevent exposure.

Table 3: Required Personal Protective Equipment for Handling Pinonic Acid

Protection Type Specification Purpose

Hand Protection Nitrile gloves
Protection against skin

contact.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Protection against eye irritation

from dust particles.

Respiratory Protection

N95 dust mask or as

determined by a risk

assessment

To prevent inhalation of dust

particles that can cause

respiratory irritation.

Body Protection Laboratory coat
To protect skin and clothing

from contamination.
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Step-by-Step Operational Plan for Handling Pinonic
Acid
A systematic approach to handling Pinonic acid is crucial to minimize exposure and ensure

safety.

Engineering Controls
Ventilation: Always handle solid Pinonic acid in a well-ventilated area. For procedures that

may generate dust, such as weighing or transferring, a chemical fume hood is required.

Safety Equipment: Ensure that a safety shower and an eyewash station are readily

accessible in the immediate work area.

Administrative Controls
Training: All personnel handling Pinonic acid must receive training on its hazards, safe

handling procedures, and emergency protocols.

Work in Designated Areas: Conduct all work with Pinonic acid in a designated area of the

laboratory, clearly marked with appropriate hazard signs.

Minimize Quantities: Only work with the minimum quantity of Pinonic acid required for the

experiment.

Handling Procedure
Preparation: Before starting work, ensure all necessary PPE is worn correctly. Prepare the

work area by laying down absorbent bench paper to contain any potential spills.

Weighing: Carefully weigh the solid Pinonic acid in a chemical fume hood to minimize dust

inhalation. Use a tared container to avoid transferring the powder multiple times.

Transferring: When transferring Pinonic acid, use a spatula or other appropriate tool to

avoid generating dust. If transferring to a solution, add the solid slowly to the liquid while

stirring to prevent splashing.
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Cleaning: After handling, decontaminate all surfaces and equipment with an appropriate

solvent (e.g., 70% ethanol) and then wipe with a damp cloth.

Step-by-Step Disposal Plan
Proper disposal of Pinonic acid and contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Solid Waste: Collect all solid Pinonic acid waste, including contaminated gloves, bench

paper, and weighing boats, in a clearly labeled, sealed, and compatible waste container.

The label should include "Hazardous Waste," the chemical name "Pinonic Acid," and the

associated hazards (Irritant).

Empty Containers: Triple rinse empty Pinonic acid containers with a suitable solvent. The

rinsate should be collected as hazardous waste. Deface the label on the empty container

before disposing of it in the appropriate recycling or trash receptacle.

Storage of Waste: Store the hazardous waste container in a designated satellite

accumulation area, away from incompatible materials.

Waste Disposal: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed professional waste disposal

service. Do not dispose of Pinonic acid down the drain or in the regular trash.

First Aid Procedures
In case of exposure to Pinonic acid, immediate action is critical.

Skin Contact: Immediately wash the affected area with copious amounts of soap and water

for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation

persists.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.
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Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

the person is not breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Hierarchy of Controls for Handling Pinonic Acid
The following diagram illustrates the hierarchy of controls, a systematic approach to minimizing

exposure to hazards. Elimination and substitution are the most effective controls, while PPE is

the last line of defense.

Elimination
(Most Effective)

Substitution Most
Effective

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Gloves, Goggles)

(Least Effective)

Least
Effective

Click to download full resolution via product page

Caption: Hierarchy of Controls for Pinonic Acid Handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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